3-Bromoimidazo[1,2-b]pyridazin-6-ol

• Molecular Formula: C6H4BrN3O
• Molecular Weight: 214.02 g/mol
• IUPAC Name: 3-bromo-5H-imidazo[1,2-b]pyridazin-6-one
• InChI: InChI=1S/C6H4BrN3O/c7-4-3-8-5-1-2-6(11)9-10(4)5/h1-3H,(H,9,11)
• InChI Key: ZNGAQPCTWJGRJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N2NC1=O)Br

Description

3-Bromoimidazo[1,2-b]pyridazin-6-ol is a useful research compound. Its molecular formula is C6H4BrN3O and its molecular weight is 214.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-6-chloro-imidazo[1,2-b]pyridazine [13526-66-4] (425.7 mg, 1.8 mmol) in 1,2-dimethoxyethane (9 mL) was added a solution of potassium hydroxide [1310-58-3] (185.4 mg, 2.8 mmol) in water (9.0 mL) and the stirred resultant solution heated to reflux under N2 for 3d, cooled and partitioned between ethyl acetate and water. The water phase was evaporated to dryness, taken up in methanol, filtered, and evaporated to yield 3-bromo-imidazo[1,2-b]pyridazin-6-one as 340 mg of yellow solid. LRMS (ESI) m/z 214.0/216.0 [(M+H)]+, calc'd for C6H4BrN3O3: 214.02.